Cas no 2741-12-0 (3,3-dimethyl-1-(2-methylphenyl)thiourea)

• Product name: 3,3-dimethyl-1-(2-methylphenyl)thiourea
• CAS No: 2741-12-0
• MF: C₁₀H₁₄N₂S
• MW: 194.29656
• CID: 289858
• PubChem ID: 4071901

3,3-dimethyl-1-(2-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N-dimethyl-N'-(2-methylphenyl)-
• 1,1-dimethyl-3-(2-methylphenyl)thiourea
• 3,3-dimethyl-1-(2-methylphenyl)thiourea
• AC1N3X4R
• AC1Q3W2K
• N,N-Dimethyl-N'-o-tolyl-thioharnstoff
• N,N-dimethyl-N'-o-tolyl-thiourea
• NSC163909
• STL362917
• DTXSID10399018
• 1,1-dimethyl-3-(ortho-tolyl)-2-thiourea
• 2741-12-0
• 1-Dimethyl-3-tolyl thiourea
• SCHEMBL5443486
• AKOS008944495
• NSC-163909

• Inchi： InChI=1S/C10H14N2S/c1-8-6-4-5-7-9(8)11-10(13)12(2)3/h4-7H,1-3H3,(H,11,13)
• InChI Key： CVEXTBNTGSXEQS-UHFFFAOYSA-N
• SMILES： CN(C)C(NC1C=CC=CC=1C)=S

Computed Properties

• Exact Mass: 194.08792
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 15.27
• LogP: 2.32640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas